Cas no 214707-03-6 (N,N-Diethyl-1,3-benzenediamine Hydrochloride)

• Product Name: N,N-Diethyl-1,3-benzenediamine Hydrochloride
• CAS No: 214707-03-6
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• CID: 2083727
• PubChem ID: 86222864
• Update Time: 2025-05-20

N,N-Diethyl-1,3-benzenediamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-1,3-benzenediamine Hydrochloride
• SY028557
• N,N-Diethyl-1,3-benzenediamineHydrochloride
• MFCD27959538
• 214707-03-6
• N,N-Diethyl-1,3-benzenediamine HCl
• AKOS027256914
• CS-0449912
• N1,N1-diethylbenzene-1,3-diamine hydrochloride
• SB77490
• AC5580

• MDL： MFCD27959538
• Inchi： 1S/C10H16N2.ClH/c1-3-12(4-2)10-7-5-6-9(11)8-10;/h5-8H,3-4,11H2,1-2H3;1H
• InChI Key： LRIGFNPESLQKJX-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=C(C=1)N)(CC)CC

Computed Properties

• Exact Mass: 200.1080262Da
• Monoisotopic Mass: 200.1080262Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on N,N-Diethyl-1,3-benzenediamine Hydrochloride

N,N-Diethyl-1,3-benzenediamine Hydrochloride: A Comprehensive Overview

N,N-Diethyl-1,3-benzenediamine Hydrochloride, also known by its CAS number 214707-03-6, is a compound of significant interest in various scientific and industrial applications. This compound is a hydrochloride salt of N,N-diethyl-1,3-benzenediamine, which belongs to the class of aromatic diamines. The molecule consists of a benzene ring with two amino groups substituted at the 1 and 3 positions, each bearing an ethyl group attached to the nitrogen atoms. This structure imparts unique chemical properties that make it valuable in numerous fields.

The synthesis of N,N-Diethyl-1,3-benzenediamine Hydrochloride typically involves the reaction of 1,3-benzenediamine with ethylating agents under appropriate conditions. The hydrochloride form is often preferred due to its enhanced solubility in water and other polar solvents, making it easier to handle and use in various chemical processes. Recent studies have explored novel synthetic routes that improve the yield and purity of this compound, leveraging advancements in catalytic systems and reaction optimization techniques.

One of the most notable applications of N,N-Diethyl-1,3-benzenediamine Hydrochloride is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including antibiotics, antiviral agents, and anticancer drugs. For instance, researchers have utilized this compound as a building block for constructing complex heterocyclic structures that exhibit potent biological activities. Its ability to form stable bonds with other functional groups makes it an ideal candidate for drug design.

In addition to its pharmaceutical applications, N,N-Diethyl-1,3-benzenediamine Hydrochloride finds utility in materials science. It is employed as a precursor for synthesizing advanced polymers and high-performance materials. Recent breakthroughs have demonstrated its role in creating self-healing polymers and stimuli-responsive materials, which are highly sought after in fields such as electronics and biomedical engineering.

The chemical properties of N,N-Diethyl-1,3-benzenediamine Hydrochloride are heavily influenced by its molecular structure. The presence of ethyl groups on the nitrogen atoms introduces steric hindrance, which affects the compound's reactivity and stability. This steric effect has been extensively studied in recent years, with researchers exploring how it impacts the compound's ability to participate in various chemical reactions. Understanding these properties is crucial for optimizing its use in industrial processes.

From an environmental standpoint, the handling and disposal of N,N-Diethyl-1,3-benzenediamine Hydrochloride require careful consideration due to its potential impact on ecosystems. Studies have shown that exposure to this compound can lead to adverse effects on aquatic life if not properly managed. As such, there is a growing emphasis on developing sustainable practices for its production and use.

In conclusion, N,N-Diethyl-1,3-benzenediamine Hydrochloride (CAS No: 214707-03-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in pharmaceuticals, materials science, and beyond. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an even more significant role in advancing scientific innovation.